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Compound of Interest

Compound Name: Dithiazanine Iodide

Cat. No.: B1670782 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Dithiazanine Iodide is a benzothiazole-derived polymethine dye with a history as

a broad-spectrum anthelmintic agent.[1][2][3] Its applications in research have expanded, with

studies exploring its potential in areas such as cancer therapy.[1] As a cyanine dye, it also

possesses fluorescent properties.[2] Given its high toxicity and specific solubility

characteristics, the accurate and safe preparation of stock solutions is critical for obtaining

reliable and reproducible experimental results.[3][4] This document provides a detailed protocol

for the preparation, storage, and handling of Dithiazanine Iodide stock solutions.

Chemical and Physical Properties
A summary of the key quantitative data for Dithiazanine Iodide is presented below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1670782?utm_src=pdf-interest
https://www.benchchem.com/product/b1670782?utm_src=pdf-body
https://www.medkoo.com/products/16501
https://www.medchemexpress.com/dithiazanine-iodide.html
https://go.drugbank.com/salts/DBSALT001680
https://www.medkoo.com/products/16501
https://www.medchemexpress.com/dithiazanine-iodide.html
https://go.drugbank.com/salts/DBSALT001680
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://www.benchchem.com/product/b1670782?utm_src=pdf-body
https://www.benchchem.com/product/b1670782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₂₃H₂₃IN₂S₂ [1][5]

Molecular Weight 518.48 g/mol [1][2][5]

CAS Number 514-73-8 [1][2][5]

Appearance
Green to dark green solid

powder/crystals
[1][2][5]

Solubility
Soluble in DMSO (up to 16.67

mg/mL)[1][2]
[1][2]

Practically insoluble in water

Storage (Solid)
Short-term (days to weeks): 0 -

4°C, dry and dark[1]
[1]

Long-term (months to years):

-20°C, dry and dark[1]
[1]

Storage (Stock Solution) 1 month at -20°C[2] [2]

6 months at -80°C[2] [2]

Stability Light sensitive [6]

Safety Precautions
Dithiazanine Iodide is a toxic compound and must be handled with care.[4][6]

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves (e.g., nitrile) when handling the solid compound or its solutions.

Engineering Controls: Handle the solid powder in a chemical fume hood to avoid inhalation

of dust.[6]

Handling: Avoid contact with skin and eyes.[6] In case of contact, wash the affected area

thoroughly with water. Do not eat, drink, or smoke in the laboratory.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medkoo.com/products/16501
https://pubchem.ncbi.nlm.nih.gov/compound/Dithiazanine%20iodide
https://www.medkoo.com/products/16501
https://www.medchemexpress.com/dithiazanine-iodide.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dithiazanine%20iodide
https://www.medkoo.com/products/16501
https://www.medchemexpress.com/dithiazanine-iodide.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dithiazanine%20iodide
https://www.medkoo.com/products/16501
https://www.medchemexpress.com/dithiazanine-iodide.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dithiazanine%20iodide
https://www.medkoo.com/products/16501
https://www.medchemexpress.com/dithiazanine-iodide.html
https://www.medkoo.com/products/16501
https://www.medchemexpress.com/dithiazanine-iodide.html
https://www.medkoo.com/products/16501
https://www.medkoo.com/products/16501
https://www.medkoo.com/products/16501
https://www.medkoo.com/products/16501
https://www.medchemexpress.com/dithiazanine-iodide.html
https://www.medchemexpress.com/dithiazanine-iodide.html
https://www.medchemexpress.com/dithiazanine-iodide.html
https://www.medchemexpress.com/dithiazanine-iodide.html
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/173754
https://www.benchchem.com/product/b1670782?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/173754
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/173754
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/173754
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of waste according to institutional and local regulations for toxic

chemicals.

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a Dithiazanine Iodide stock solution in DMSO.

3.1. Required Materials and Equipment

Dithiazanine Iodide powder (>98% purity)[1]

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials (amber or wrapped in foil)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE)

3.2. Step-by-Step Procedure

Determine Required Concentration and Volume: Decide the final concentration and volume

of the stock solution needed for your experiments. Common stock concentrations range from

1 mM to 10 mM.

Calculate Mass of Dithiazanine Iodide: Use the following formula to calculate the mass of

Dithiazanine Iodide powder required: Mass (mg) = Desired Concentration (mM) × Desired

Volume (mL) × Molecular Weight (0.51848 mg/µmol)

Example Calculation for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL ×

0.51848 = 5.185 mg
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Weigh the Compound: In a chemical fume hood, carefully weigh the calculated amount of

Dithiazanine Iodide powder using an analytical balance.

Dissolution: a. Add the weighed Dithiazanine Iodide powder to an appropriately sized tube

or vial. b. Add the calculated volume of high-quality DMSO. Hygroscopic (water-absorbing)

DMSO can negatively impact solubility.[2] c. Vortex the solution thoroughly for 2-3 minutes.

Dithiazanine Iodide is soluble in DMSO, but dissolution may be slow.[1] d. If the compound

does not fully dissolve, gentle warming in a water bath (up to 60°C) or brief sonication can be

used to facilitate dissolution.[2] Visually inspect the solution to ensure no solid particles

remain.

Aliquoting and Storage: a. To avoid degradation from repeated freeze-thaw cycles, divide the

stock solution into smaller, single-use aliquots in light-protected cryovials (e.g., amber tubes

or clear tubes wrapped in aluminum foil).[2][6] b. Store the aliquots at -20°C for up to one

month or at -80°C for up to six months.[2] Ensure vials are sealed tightly to protect from

moisture.[2]

Visualized Workflow and Pathways
Experimental Workflow Diagram

The following diagram illustrates the standard workflow for preparing a Dithiazanine Iodide
stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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